Cas no 1807110-53-7 (3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol
• CAS No: 1807110-53-7
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4896497
• Update Time: 2025-07-18

3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-3-6(4-13)12-9(14-2)7(5)8(10)11/h3,8,13H,4H2,1-2H3
• InChI Key： QCCNZYCEHKAMPJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CO)C=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol

Introduction to 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol (CAS No. 1807110-53-7)

3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol, identified by the chemical formula CAS No. 1807110-53-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, and a methyl group, alongside a hydroxyl group at the 6-position, imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, particularly in terms of reducing susceptibility to oxidative degradation and increasing lipophilicity. In recent years, the incorporation of difluoromethyl groups into pharmaceuticals has been linked to the development of more potent and durable therapeutic agents, particularly in oncology and anti-inflammatory treatments. The latest research indicates that compounds featuring this group often exhibit improved pharmacological properties, making them attractive for further development.

The methoxy and methyl substituents in 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol contribute to the compound's overall steric and electronic environment, influencing its reactivity and interactions with biological targets. These groups can modulate electron density within the molecule, affecting its binding affinity and selectivity. Additionally, the hydroxyl group at the 6-position provides a potential site for further functionalization, allowing for the derivation of more complex derivatives with tailored biological activities.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for incorporating these functional groups into pyridine-based scaffolds. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric hydrogenation, and directed ortho-metalation have been employed to construct intricate molecular architectures with high precision. These methods not only enhance synthetic efficiency but also allow for greater control over stereochemistry, which is critical for optimizing biological activity.

In the context of drug discovery, 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol serves as a versatile building block for the synthesis of novel therapeutic agents. Its structural features make it amenable to modifications that can target various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to fine-tune its properties through structural manipulation allows researchers to explore diverse pharmacological landscapes.

The compound's relevance is further underscored by its presence in several ongoing research initiatives aimed at developing next-generation therapeutics. By leveraging its unique chemical profile, scientists are exploring new avenues for treating diseases that are resistant to current treatments. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising derivatives, making compounds like 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol indispensable in modern drug discovery pipelines.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the ingenuity of contemporary organic chemistry. Key steps often include nucleophilic substitution reactions to introduce the hydroxyl group, followed by protection-deprotection strategies to manipulate other functional groups without undesired side reactions. The use of advanced catalytic systems has also streamlined certain transformations, reducing reaction times and improving yields.

The pharmacological potential of 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol is further illuminated by its role as a precursor in several patented synthetic routes. These patents often describe novel applications of this compound in generating libraries of bioactive molecules for screening purposes. Such efforts underscore its importance as a cornerstone in medicinal chemistry innovation.

As research continues to evolve, the demand for high-quality intermediates like 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol is expected to grow exponentially. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies, ensuring that researchers have access to increasingly sophisticated tools for molecular construction. This synergy between fundamental research and applied science promises to yield breakthroughs that will impact global health outcomes.

In conclusion,3-(Difluoromethyl)-2-methoxy-4-methylpyridine-6-methanol (CAS No. 1807110-53-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable asset in the quest for novel therapeutics. As our understanding of biological mechanisms deepens and synthetic capabilities expand，this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine.